Cas no 2171580-35-9 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4,4-difluorobutanoic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4,4-difluorobutanoic acid
• CAS No: 2171580-35-9
• MF: C₂₅H₂₁F₂N₃O₅
• MW: 481.44815325737
• CID: 5837721
• PubChem ID: 165810280
• Update Time: 2025-05-25

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4,4-difluorobutanoic acid
• 2171580-35-9
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-4,4-difluorobutanoic acid
• EN300-1502113

• Inchi： 1S/C25H21F2N3O5/c26-21(27)12-20(24(32)33)29-23(31)19-10-5-11-22(28-19)30-25(34)35-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,20-21H,12-13H2,(H,29,31)(H,32,33)(H,28,30,34)
• InChI Key： XUQPVDINYPIBFQ-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C1=CC=CC(=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 481.14492710g/mol
• Monoisotopic Mass: 481.14492710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4,4-difluorobutanoic acid

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4,4-difluorobutanoic acid: A Comprehensive Overview

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4,4-difluorobutanoic acid (CAS No. 2171580-35-9) is a complex organic compound with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a butanoic acid moiety with two fluorine atoms at the 4-position. The combination of these functional groups makes it a versatile molecule with applications in drug design and advanced materials.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amide bond within the molecule. This stability is essential for maintaining the integrity of the compound during various chemical reactions. The pyridine ring, on the other hand, introduces aromaticity and potential sites for further functionalization. The 4,4-difluorobutanoic acid moiety adds fluorine atoms, which are known to enhance bioavailability and pharmacokinetic properties in pharmaceutical compounds.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can significantly alter the physicochemical properties of a molecule, such as lipophilicity and metabolic stability. In the case of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4,4-difluorobutanoic acid, the two fluorine atoms at the 4-position of the butanoic acid chain contribute to its unique profile. Researchers have demonstrated that such fluorinated compounds can exhibit enhanced solubility and improved absorption rates in biological systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the Fmoc group, the construction of the pyridine ring, and the introduction of fluorine atoms at specific positions. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further streamlined these processes, making it easier to produce enantiomerically pure versions of this compound.

In terms of applications, 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4,4-difluorobutanoic acid has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with potential therapeutic effects. For instance, its ability to form stable amide bonds makes it an ideal candidate for peptide-based drug design. Additionally, its fluorinated moiety enhances its compatibility with biological systems, making it suitable for use in vaccines and targeted drug delivery systems.

Recent research has also explored the use of this compound in materials science. Its aromatic pyridine ring and fluorinated side chain contribute to its electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Scientists have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its unique electronic structure could enhance device performance.

The structural complexity of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-y lformamido}-4,4-difluorobutanoic acid also presents challenges for characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to confirm its structure and purity. Recent advancements in computational chemistry have further aided in understanding its electronic properties and predicting its behavior in different chemical environments.

In conclusion, 2-{6-({(9H-fluoren -9 -yl)methoxycarbonyl}amino)pyridin -2 -y lformamido}-4 ,4 -difluoro butanoic acid (CAS No. 2171580 -35 -9 ) is a multifaceted compound with wide-ranging applications in both medicinal chemistry and materials science. Its unique structure combines functional groups that offer stability, versatility, and enhanced bioavailability, making it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.